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Compound of Interest

Compound Name: PGMI-004A

Cat. No.: B610073 Get Quote

Introduction
PGMI-004A is a potent and specific small molecule inhibitor of phosphoglycerate mutase 1

(PGAM1), a key enzyme in the glycolytic pathway.[1][2] Inhibition of PGAM1 by PGMI-004A
leads to the accumulation of 3-phosphoglycerate (3-PG) and a reduction in 2-phosphoglycerate

(2-PG).[2][3][4] This metabolic disruption has been shown to decrease glycolysis, inhibit the

pentose phosphate pathway (PPP) flux, and reduce biosynthesis of essential macromolecules,

ultimately leading to attenuated cancer cell proliferation and tumor growth.[3][4][5][6] These

characteristics make PGMI-004A a valuable tool for research in cancer metabolism and drug

development.

This document provides a detailed protocol for the preparation of a stock solution of PGMI-
004A using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure

the accurate and safe preparation of this inhibitor for use in various in vitro and in vivo

experimental settings.

Quantitative Data Summary
The following table summarizes the key quantitative information for PGMI-004A.
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Property Value Source

Molecular Weight 463.38 g/mol [1]

IC₅₀ (PGAM1) 13.1 µM [1][3][7]

Kᵢ (PGAM1) 3.91 ± 2.50 µM [1][2]

KᏧ (PGMI-004A-PGAM1) 7.2 ± 0.7 µM [1][3]

Solubility in DMSO ≥ 50 mg/mL (107.90 mM) [1]

Materials and Equipment
Materials:

PGMI-004A powder (Cat. No.: HY-101143 or equivalent)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Pipette tips

Equipment:

Calibrated micropipettes

Vortex mixer

Analytical balance

Fume hood

Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant

gloves (e.g., butyl rubber or neoprene)[8]

Experimental Protocol: Preparing a 10 mM PGMI-
004A Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of PGMI-004A in DMSO.

This concentration is suitable for subsequent dilutions for most cell-based assays.

4.1. Safety Precautions:

Work in a well-ventilated fume hood to minimize inhalation of DMSO vapors.[8][9]

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[8][9] DMSO is readily absorbed through the skin and can carry dissolved substances with it.

[8]

Consult the Safety Data Sheet (SDS) for PGMI-004A and DMSO before handling.[10]

4.2. Preparation Workflow:
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Preparation Steps Key Information

1. Weigh PGMI-004A

2. Add DMSO

Transfer powder to vial

3. Dissolve Completely

Vortex/sonicate

4. Aliquot

Dispense into tubes

5. Store

Place at -20°C or -80°C

MW = 463.38 g/mol Target Conc. = 10 mM Storage: -20°C (short-term)
-80°C (long-term)

Click to download full resolution via product page

Caption: Workflow for preparing PGMI-004A stock solution.

4.3. Step-by-Step Procedure:

Calculate the required mass of PGMI-004A:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 463.38 g/mol x 1000 mg/g = 4.63 mg

Weighing PGMI-004A:

Tare a sterile, amber or opaque microcentrifuge tube on an analytical balance.

Carefully weigh out 4.63 mg of PGMI-004A powder and transfer it to the tared tube.

Adding DMSO:

In a fume hood, carefully add 1 mL of anhydrous DMSO to the tube containing the PGMI-
004A powder.

Dissolution:

Tightly cap the tube.

Vortex the solution until the PGMI-004A powder is completely dissolved. Gentle warming

in a 37°C water bath or brief sonication can be used to aid dissolution if necessary.[7]

Visually inspect the solution to ensure there are no solid particles remaining.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile, amber or opaque microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[1]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

Signaling Pathway Diagram
The following diagram illustrates the mechanism of action of PGMI-004A in the context of

cellular metabolism.

Caption: PGMI-004A inhibits PGAM1, altering key metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. PGMI-004A | PGAM1 inhibitor | Probechem Biochemicals [probechem.com]

3. Phosphoglycerate mutase 1 coordinates glycolysis and biosynthesis to promote tumor
growth - PMC [pmc.ncbi.nlm.nih.gov]

4. Phosphoglycerate mutase 1 coordinates glycolysis and biosynthesis to promote tumor
growth - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Phosphoglycerate Mutase 1: Its Glycolytic and Non-Glycolytic Roles in Tumor Malignant
Behaviors and Potential Therapeutic Significance - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. file.glpbio.com [file.glpbio.com]

8. nbinno.com [nbinno.com]

9. depts.washington.edu [depts.washington.edu]

10. amgen.com [amgen.com]

To cite this document: BenchChem. [Application Notes and Protocols for PGMI-004A Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610073#preparing-pgmi-004a-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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